Cas no 2228757-50-2 (1,1-difluoro-2-methyl-3-(methylsulfanyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-methyl-3-(methylsulfanyl)propan-2-amine
• CAS No: 2228757-50-2
• MF: C₅H₁₁F₂NS
• MW: 155.209347009659
• CID: 5832046
• PubChem ID: 165637946
• Update Time: 2023-12-27

1,1-difluoro-2-methyl-3-(methylsulfanyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-3-(methylsulfanyl)propan-2-amine
• EN300-1974729
• 2228757-50-2

• Inchi： 1S/C5H11F2NS/c1-5(8,3-9-2)4(6)7/h4H,3,8H2,1-2H3
• InChI Key： NTHCURCGLUXDSG-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 155.05802685g/mol
• Monoisotopic Mass: 155.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.3Ų